Cas no 904816-81-5 (2-methyl-5-phenylpiperazine)

• Product Name: 2-methyl-5-phenylpiperazine
• CAS No: 904816-81-5
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• MDL: MFCD07021284
• CID: 994872
• PubChem ID: 16740843
• Update Time: 2025-05-23

2-methyl-5-phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-5-PHENYL-PIPERAZINE
• 2-methyl-5-phenylpiperazine
• GL-0540
• AKOS005254809
• EN300-8104662
• 904816-81-5
• DTXSID70587712
• FT-0767657
• SCHEMBL10990501
• 2-methyl-5-phenyl-piperazine, AldrichCPR
• DB-078696

• MDL： MFCD07021284
• Inchi： 1S/C11H16N2/c1-9-7-13-11(8-12-9)10-5-3-2-4-6-10/h2-6,9,11-13H,7-8H2,1H3
• InChI Key： GBEIREVJIUGSDR-UHFFFAOYSA-N
• SMILES： N1CC(C)NCC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 176.13100
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06000
• LogP: 1.96660

2-methyl-5-phenylpiperazine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-methyl-5-phenylpiperazine

2-Methyl-5-Phenylpiperazine: A Comprehensive Overview

The compound with CAS No. 904816-81-5, commonly referred to as 2-methyl-5-phenylpiperazine, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the piperazine family, which is a six-membered ring containing two nitrogen atoms at positions 1 and 4. The 2-methyl and 5-phenyl substituents impart unique chemical and physical properties to this molecule, making it a valuable compound for various applications.

2-Methyl-5-phenylpiperazine is synthesized through a variety of methods, including nucleophilic substitution, condensation reactions, and catalytic coupling processes. Recent advancements in catalytic systems have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields. The molecule's structure allows for easy functionalization, enabling its use as a building block in the construction of more complex molecules with diverse applications.

In the pharmaceutical industry, 2-methyl-5-phenylpiperazine has been explored as a potential lead compound for drug development. Its ability to form hydrogen bonds and its rigid structure make it an attractive candidate for targeting various biological receptors. Recent studies have demonstrated its potential as an antagonist for certain G-protein coupled receptors (GPCRs), which are implicated in numerous diseases, including cardiovascular disorders and neurological conditions. Researchers have also investigated its role in modulating ion channels, further expanding its therapeutic potential.

Beyond pharmacology, 2-methyl-5-phenylpiperazine has found applications in materials science. Its ability to act as a ligand in metal coordination complexes has led to its use in the synthesis of novel materials with unique magnetic and electronic properties. For instance, recent research has highlighted its role in creating metal-organic frameworks (MOFs) with high surface areas and tunable pore sizes, which are promising for gas storage and catalysis applications.

The chemical stability of 2-methyl-5-phenylpiperazine under various conditions has been extensively studied. It exhibits good thermal stability up to 200°C and is resistant to hydrolysis under mildly acidic or basic conditions. These properties make it suitable for use in industrial processes where robustness is required. Additionally, its solubility in organic solvents such as dichloromethane and DMF facilitates its handling and processing in laboratory settings.

From an environmental perspective, the biodegradability of 2-methyl-5-phenylpiperazine has been a topic of recent research interest. Studies indicate that it undergoes microbial degradation under aerobic conditions, with complete mineralization occurring within 4 weeks under controlled laboratory settings. This suggests that its environmental impact is relatively low when proper disposal protocols are followed.

In conclusion, 2-methyl-5-phenylpiperazine (CAS No. 904816-81-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application development, position it as an important molecule for future research and industrial use.